tert-Butyl 4-(2-isopropyl-2H-tetrazol-5-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2-propan-2-yltetrazol-5-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C13H24N6O2/c1-10(2)19-15-11(14-16-19)17-6-8-18(9-7-17)12(20)21-13(3,4)5/h10H,6-9H2,1-5H3
• InChI Key: QEMDJHFHYJEGMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1N=C(N=N1)N2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C13H24N6O2
• Molecular Weight: 296.37 g/mol
• CAS No.: 1245645-41-3

Description

“tert-Butyl 4-(2-isopropyl-2H-tetrazol-5-yl)piperazine-1-carboxylate” is a heterocyclic organic compound with the molecular formula C13H24N6O2. It has a molecular weight of 296.368660 g/mol. The IUPAC name for this compound is tert-butyl 4-(2-propan-2-yltetrazol-5-yl)piperazine-1-carboxylate.

Molecular Structure Analysis

The molecular structure of “this compound” includes a piperazine ring attached to a tert-butyl group and a 2-isopropyl-2H-tetrazol-5-yl group. The canonical SMILES representation is CC©N1N=C(N=N1)N2CCN(CC2)C(=O)OC©©C.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 296.368660 g/mol and a molecular formula of C13H24N6O2. It has 6 H-Bond acceptors and 0 H-Bond donors.

Scientific Research Applications

Synthesis Methods

tert-Butyl 4-(2-isopropyl-2H-tetrazol-5-yl)piperazine-1-carboxylate and its derivatives have been synthesized through various methods. For instance, Liu Ya-hu synthesized tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate using a low-cost amination process with CuI, ethylene glycol, and potassium phosphate as the catalyst, ligand, and base, respectively (Liu Ya-hu, 2010). Similarly, Kong et al. synthesized tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate through a three-step process starting with tert-butyl-4-hydroxypiperdine-1-carboxylate (Kong et al., 2016).

Structural Characterization

The structural and molecular details of these compounds have been extensively characterized. For example, Sanjeevarayappa et al. confirmed the structure of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate through spectroscopic evidence and X-ray diffraction studies (Sanjeevarayappa et al., 2015). Mamat et al. reported the crystal and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate, detailing bond lengths and angles typical for piperazine-carboxylates (Mamat et al., 2012).

Chemical Reactivity and Potential Applications

Chemical Reactivity

The reactivity of this compound derivatives is noted in various studies. Mironovich and Shcherbinin investigated the reactivity of related compounds under the action of various agents, offering insights into the potential chemical versatility of these compounds (Mironovich & Shcherbinin, 2014).

Potential Applications

The synthesized derivatives are often intermediates for biologically active compounds, suggesting their use in pharmaceuticals and drug design. For instance, the synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an intermediate for small molecule anticancer drugs, highlights the potential medical applications of these compounds (Zhang et al., 2018).